6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 2-chlorobenzoate

• IUPAC Name: (6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl) 2-chlorobenzoate
• InChI: InChI=1S/C20H15ClO4/c21-17-8-4-3-7-16(17)20(23)24-12-9-10-14-13-5-1-2-6-15(13)19(22)25-18(14)11-12/h3-4,7-11H,1-2,5-6H2
• InChI Key: DWDCKTMCUWYROD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(C=C(C=C3)OC(=O)C4=CC=CC=C4Cl)OC2=O
• Molecular Formula: C20H15ClO4
• Molecular Weight: 354.8 g/mol

Description

6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 2-chlorobenzoate is a chemical compound that has recently gained attention in scientific research. It is a member of the benzo[c]chromene family and has been found to have potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 2-chlorobenzoate is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 2-chlorobenzoate has various biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress in the body. It has also been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 2-chlorobenzoate in lab experiments include its potential for use in drug delivery systems and its anti-inflammatory and antioxidant properties. However, its mechanism of action is not fully understood and further research is needed to determine its full potential.

Future Directions

There are several future directions for research on 6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 2-chlorobenzoate. These include:
1. Further investigation of its mechanism of action.
2. Exploration of its potential use in the treatment of various diseases, including cancer.
3. Development of new drug delivery systems using 6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 2-chlorobenzoate.
4. Investigation of its potential use in cosmetic and skincare products.
5. Study of its effects on the immune system and its potential use in immunotherapy.
6. Investigation of its potential use in the treatment of neurodegenerative diseases.
In conclusion, 6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 2-chlorobenzoate is a chemical compound that has potential applications in various fields of scientific research. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising candidate for further investigation. However, its mechanism of action is not fully understood and further research is needed to determine its full potential.

Scientific Research Applications

6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 2-chlorobenzoate has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in drug delivery systems.